Dabigatran Etexilate Impurity 2

• CAS No.: 1610758-20-7
• Product Name: Dabigatran Etexilate Impurity 2
• Molecular Formula: C34H41N7O5
• Molecular Weight: 627.73
• IUPAC Name: ethyl 3-[[2-[[4-[N'-(2-ethylbutoxycarbonyl)carbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
• Standard InChI: InChI=1S/C34H41N7O5/c1-5-23(6-2)22-46-34(44)39-32(35)24-11-14-26(15-12-24)37-21-30-38-27-20-25(13-16-28(27)40(30)4)33(43)41(19-17-31(42)45-7-3)29-10-8-9-18-36-29/h8-16,18,20,23,37H,5-7,17,19,21-22H2,1-4H3,(H2,35,39,44)
• SMILES: CCC(CC)COC(=O)N=C(C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)OCC)C4=CC=CC=N4)N
• Description: O-(2-Ethylbutyl) Dabigatran Ethyl Ester is an impurity of Dabigatran Ethyl Ester, a nonpeptide, direct thrombin inhibitor.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: O-(2-Ethylbutyl) Dabigatran Ethyl Ester; N-[[2-[[[4-[[[(2-Ethylbutoxy)carbonyl]amino]iminomethyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-Alanine Ethyl Ester
• PubChem Compound: 137316345
• Last Modified: Nov 11 2021